Cas no 15766-90-2 (7-Octenoic acid, methyl ester)

• Product Name: 7-Octenoic acid, methyl ester
• CAS No: 15766-90-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1335044
• PubChem ID: 543921
• Update Time: 2025-04-20

7-Octenoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Octenoic acid, methyl ester
• 7-octenoic acid methyl ester
• 15766-90-2
• SCHEMBL515291
• methyl oct-7-enoate
• F70864
• Methyl 7-octenoate

• Inchi： 1S/C9H16O2/c1-3-4-5-6-7-8-9(10)11-2/h3H,1,4-8H2,2H3
• InChI Key： WEDBJXYFCNMJKA-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCC=C)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3